Cas no 82690-53-7 (2-(5-fluoro-1H-indol-3-yl)-N-methylethanamine)

• Product Name: 2-(5-fluoro-1H-indol-3-yl)-N-methylethanamine
• CAS No: 82690-53-7
• MF: C₁₁H₁₃FN₂
• MW: 192.232725858688
• CID: 2150892
• PubChem ID: 11819901
• Update Time: 2025-04-21

2-(5-fluoro-1H-indol-3-yl)-N-methylethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(5-fluoro-1H-indol-3-yl)-N-methylethanamine
• BDBM50332574
• AERGOPGHMOKOEI-UHFFFAOYSA-N
• 82690-53-7
• [2-(5-fluoro-1h-indol-3-yl)ethyl]methylamine
• SCHEMBL2404396
• CHEMBL1630725
• DB-329381

• Inchi： 1S/C11H13FN2/c1-13-5-4-8-7-14-11-3-2-9(12)6-10(8)11/h2-3,6-7,13-14H,4-5H2,1H3
• InChI Key： AERGOPGHMOKOEI-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C(=CN2)CCNC

Computed Properties

• Exact Mass: 192.10627659Da
• Monoisotopic Mass: 192.10627659Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 27.8Ų